Cas no 1796969-49-7 (1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine)

• Product Name: 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine
• CAS No: 1796969-49-7
• MF: C₂₀H₂₂FNO₃S₂
• MW: 407.521986484528
• CID: 5370127
• Update Time: 2025-07-21

1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [2-(Ethylthio)phenyl][3-[(4-fluorophenyl)sulfonyl]-1-piperidinyl]methanone
• 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine

• Inchi： 1S/C20H22FNO3S2/c1-2-26-19-8-4-3-7-18(19)20(23)22-13-5-6-17(14-22)27(24,25)16-11-9-15(21)10-12-16/h3-4,7-12,17H,2,5-6,13-14H2,1H3
• InChI Key： AENSTNZREHRUAP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SCC)(N1CCCC(S(C2=CC=C(F)C=C2)(=O)=O)C1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.4±55.0 °C(Predicted)
• pka: -3.41±0.40(Predicted)

Additional information on 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine

Introduction to 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1796969-49-7)

1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine, identified by its CAS number 1796969-49-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core, which is a common structural motif in many bioactive agents due to its ability to modulate biological pathways through interactions with specific targets.

The molecular structure of 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine consists of a piperidine ring substituted with two distinct functional groups: a 2-(ethylsulfanyl)benzoyl moiety and a 4-fluorobenzenesulfonyl group. The presence of these functional groups imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The ethylsulfanyl group, attached to the benzoyl moiety, introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability. This feature is particularly important in pharmaceutical applications, where solubility often dictates the efficacy and delivery of a drug. Additionally, the fluorine atom in the 4-fluorobenzenesulfonyl group can significantly influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. Fluoro-substituted compounds are widely recognized for their enhanced pharmacological activity and improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their versatility in modulating various biological targets. Piperidines are known to exhibit inhibitory activity against enzymes such as kinases, which are often implicated in diseases like cancer and inflammatory disorders. The structural features of 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine make it a potential lead compound for further optimization towards therapeutic applications.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs), which are critical mediators in many cellular processes. By disrupting these interactions, small molecules like 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine can modulate signaling pathways and potentially treat diseases that involve aberrant PPI networks. Current research in this area has identified several piperidine derivatives that show promise in preclinical studies, highlighting the importance of this scaffold in drug discovery.

Moreover, the synthesis of 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine presents an interesting challenge for synthetic chemists. The introduction of both the ethylsulfanyl and fluorobenzenesulfonyl groups requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, opening up new avenues for structural diversification and lead optimization.

The pharmacological evaluation of 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine has begun to reveal its potential therapeutic applications. Initial studies have demonstrated its ability to interact with specific biological targets, suggesting that it may have utility in treating conditions such as cancer, inflammation, and neurodegenerative diseases. These findings are supported by computational modeling studies that predict favorable binding interactions between this compound and its target proteins.

In conclusion, 1-[2-(ethylsulfanyl)benzoyl]-3-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1796969-49-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of both an ethylsulfanyl group and a fluorobenzenesulfonyl moiety, makes it a versatile tool for drug discovery. The compound's potential as an inhibitor of protein-protein interactions and its favorable pharmacokinetic properties position it as a promising candidate for further development into novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like this will play an increasingly important role in addressing unmet medical needs.